Cas no 74162-55-3 (2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine)

2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine structure
74162-55-3 structure
Product Name:2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine
CAS No:74162-55-3
MF:C18H22N4S
MW:326.459082126617
CID:1766074
PubChem ID:135704100
Update Time:2025-04-21

2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine
    • 74162-55-3
    • CHEMBL434488
    • DTXSID20995621
    • 10H-Thieno(2,3-b)(1,4)benzodiazepine, 2-ethyl-5-(4-methyl-1-piperazinyl)-
    • 2-Ethyl-5-(4-methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,4)benzodiazepine
    • BRN 5615882
    • Inchi: 1S/C18H22N4S/c1-3-13-12-16-18(23-13)20-15-7-5-4-6-14(15)17(19-16)22-10-8-21(2)9-11-22/h4-7,12,20H,3,8-11H2,1-2H3
    • InChI Key: SFEGIFUOOUWWJY-UHFFFAOYSA-N
    • SMILES: S1C(CC)=CC2=C1NC1C=CC=CC=1C(=N2)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 326.15651789g/mol
  • Monoisotopic Mass: 326.15651789g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 59.1Ų
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